Cas no 876014-27-6 ((1S,5R,6R)-5-Hydroxy-7-oxabicyclo4.1.0hept-3-ene-3-carboxylic Acid Ethyl Ester)

• Product Name: (1S,5R,6R)-5-Hydroxy-7-oxabicyclo4.1.0hept-3-ene-3-carboxylic Acid Ethyl Ester
• CAS No: 876014-27-6
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 2084786
• Update Time: 2023-12-12

(1S,5R,6R)-5-Hydroxy-7-oxabicyclo4.1.0hept-3-ene-3-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• (1S,5R,6R)-5-Hydroxy-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic Acid Ethyl Ester
• ethyl (1S,5R,6R)-5-hydroxy-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate
• CID 11694013
• 7-Oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid, 5-hydroxy-, ethyl ester, (1S,5R,6R)-
• ethyl (1S,5R,6R)-5-hydroxy-7-oxabicyclo[4.1.0] hept-3-ene-3-carboxylate
• Oseltamivir?Impurity?33/(1S,5R,6R)-5-Hydroxy-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic?acid?ethyl?ester
• Ethyl (1S,5R,6R)-5-hydroxy-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate (ACI)
• (1S,5R,6R)-5-Hydroxy-7-oxabicyclo4.1.0hept-3-ene-3-carboxylic Acid Ethyl Ester

• Inchi： 1S/C9H12O4/c1-2-12-9(11)5-3-6(10)8-7(4-5)13-8/h3,6-8,10H,2,4H2,1H3/t6-,7+,8-/m1/s1
• InChI Key： UAFHUMBBORXHIV-GJMOJQLCSA-N
• SMILES： O[C@@H]1C=C(C(=O)OCC)C[C@@H]2O[C@H]12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 0
• Topological Polar Surface Area: 59.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 314.9±42.0 °C at 760 mmHg
• Flash Point: 127.4±21.4 °C
• Solubility: DCM, Ethyl Acetate
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• pka: 13.54±0.40(Predicted)

(1S,5R,6R)-5-Hydroxy-7-oxabicyclo4.1.0hept-3-ene-3-carboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)